Cas no 898756-85-9 (2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)

• Product Name: 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
• CAS No: 898756-85-9
• MF: C₁₇H₂₂Cl₂O₃
• MW: 345.260783672333
• CID: 868974
• PubChem ID: 24727954
• Update Time: 2025-08-05

2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• 2',3'-DICHLORO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
• MFCD03844340
• AKOS016023647
• 898756-85-9
• DTXSID30646051
• MS-21516
• 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone

• MDL： MFCD03844340
• Inchi： 1S/C17H22Cl2O3/c1-17(2)10-21-15(22-11-17)9-4-3-8-14(20)12-6-5-7-13(18)16(12)19/h5-7,15H,3-4,8-11H2,1-2H3
• InChI Key： GKVISQIMGMWRCF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCCCC1OCC(C)(C)CO1)=O)Cl

Computed Properties

• Exact Mass: 344.09500
• Monoisotopic Mass: 344.0945999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 5.13560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone

Comprehensive Analysis of 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone (CAS No. 898756-85-9)

The compound 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone (CAS No. 898756-85-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dichlorophenyl moiety and a 5,5-dimethyl-1,3-dioxane ring, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched questions about 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the complexity of its valerophenone backbone. Recent studies highlight its role as an intermediate in the development of chiral catalysts and ligands, which are critical in asymmetric synthesis—a hot topic in modern organic chemistry. The compound’s dioxane ring also contributes to its stability, making it a candidate for sustainable chemical processes.

In the context of drug discovery, 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone has garnered attention due to its potential as a scaffold for kinase inhibitors. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The compound’s dichlorophenyl group is particularly noteworthy, as it mimics motifs found in several FDA-approved drugs. This has led to increased interest in its structure-activity relationships (SAR), a trending topic in medicinal chemistry forums and publications.

Another area of interest is the compound’s application in agrochemicals. With the growing demand for eco-friendly pesticides, researchers are exploring its derivatives for their herbicidal and fungicidal properties. The 5,5-dimethyl-1,3-dioxane moiety is known to enhance bioavailability, a key factor in designing effective agrochemicals. This aligns with the broader industry trend toward green chemistry and sustainable farming practices, which dominate current discussions in agricultural science.

From a technical standpoint, the physicochemical properties of 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone are equally intriguing. Its solubility, melting point, and stability under various conditions are frequently searched topics among chemists. These properties are critical for its handling and storage, especially in industrial settings. Recent advancements in computational chemistry have also enabled predictive modeling of its behavior, a cutting-edge approach that resonates with the AI-driven research trends.

In summary, 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone (CAS No. 898756-85-9) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and relevance to current research trends make it a valuable subject for further investigation. By addressing common queries and aligning with industry hotspots, this article aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.